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Compound of Interest

Compound Name: DIN8

Cat. No.: B12369961

Despite a comprehensive search of scientific literature and public databases, no information
was found regarding an in vivo imaging probe specifically designated as "D1N8." This suggests
that "D1IN8" may be an internal compound code, a newly developed probe not yet published in
scientific literature, or a potential misspelling of a different probe.

In vivo imaging is a powerful technique that allows for the non-invasive visualization of
biological processes within a living organism. This is often achieved through the use of
molecular probes, which are designed to interact with specific targets, such as enzymes or
biomarkers, and generate a detectable signal, such as fluorescence.

Key areas where such probes are utilized include the study of:

e Hypoxia: A condition characterized by low oxygen levels in tissues, which is a common
feature of solid tumors. Probes designed to detect hypoxia often target enzymes like
nitroreductases, which are more active in low-oxygen environments.

» Nitroreductase Activity: These enzymes are found in both bacteria and in hypoxic
mammalian cells. Fluorescent probes that are activated by nitroreductases can serve as
markers for bacterial infections or tumor hypoxia.

The development and characterization of a new in vivo imaging probe involves extensive
research to determine its chemical structure, mechanism of action, and its efficacy and safety
in biological systems. This information is typically disseminated through peer-reviewed
publications and scientific conferences.
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Without any publicly available information on a probe named "D1N8," it is not possible to
provide the detailed application notes, experimental protocols, quantitative data, or signaling
pathway diagrams as requested.

Researchers, scientists, and drug development professionals seeking information on a specific
probe are encouraged to verify the designation and consult internal documentation or recent
publications from the relevant research group or company. If "DIN8" is known by another name
or if it is a recently published compound, providing the correct identifier would enable a more
successful retrieval of the required information.

 To cite this document: BenchChem. [In Vivo Imaging Probe D1N8: Information Not Publicly
Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369961#d1n8-for-in-vivo-imaging-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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